1-((3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methyl)-5-bromoindoline-2,3-dione

• IUPAC Name: 1-[[3,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]methyl]-5-bromoindole-2,3-dione
• InChI: InChI=1S/C26H22BrN3O4/c1-33-19-8-3-16(4-9-19)22-14-24(17-5-10-20(34-2)11-6-17)30(28-22)15-29-23-12-7-18(27)13-21(23)25(31)26(29)32/h3-13,24H,14-15H2,1-2H3
• InChI Key: IRLYWUBOJRDSGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2CN3C4=C(C=C(C=C4)Br)C(=O)C3=O)C5=CC=C(C=C5)OC
• Molecular Formula: C26H22BrN3O4
• Molecular Weight: 520.4 g/mol

Description

1-((3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methyl)-5-bromoindoline-2,3-dione is a useful research compound. Its molecular formula is C26H22BrN3O4 and its molecular weight is 520.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Evaluation

The synthesis of imidazolopyrazole derivatives, including structures related to the compound , has been explored due to their antioxidant properties. For instance, the compound 4,6‐Dimethyl‐1H‐pyrazolo[3,4‐b]pyridine‐3‐amine was used as a key intermediate in synthesizing various derivatives showing promising antioxidant activities. Some of these compounds exhibited significant ability to protect DNA from damage induced by bleomycin, highlighting their potential in scientific research focusing on oxidative stress and its implications (Gouda, 2012).

Spectroscopic Evaluations and Nonlinear Optical Properties

The compound closely related to 1-((3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methyl)-5-bromoindoline-2,3-dione, namely 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, has been studied for its nonlinear optical properties. This study combined experimental and theoretical approaches to analyze its crystal structure, spectroscopic features, and optical activity, demonstrating significant potential for applications in optoelectronic devices and materials science (Tamer et al., 2015).

Antibacterial and Antitumor Activity

Research on alkoxy isoindole-1,3-diones and tetra-azabenzo(f)azulenes derivatives, which share structural motifs with the target compound, has revealed their antibacterial properties. These studies aim to find new chemotherapeutic properties by synthesizing and screening various derivatives against bacterial strains, suggesting a valuable application in developing new antibacterial agents (Ahmed et al., 2006).

Corrosion Inhibition

Indoline compounds, including structures related to this compound, have been evaluated for their effectiveness as corrosion inhibitors. These studies focus on the protection of metals in acidic environments, suggesting that such compounds can significantly reduce corrosion, which is crucial for industrial applications where material longevity and integrity are paramount (Yadav et al., 2015).